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Compound of Interest

Compound Name: (R)-(-)-1-Phenyl-1,2-ethanediol

Cat. No.: B126064 Get Quote

Technical Guide: Physical Properties of (R)-(-)-1-
Phenyl-1,2-ethanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of (R)-(-)-1-
Phenyl-1,2-ethanediol, a chiral compound significant in organic synthesis and pharmaceutical

development. This document summarizes its melting and boiling points, outlines generalized

experimental protocols for their determination, and presents a logical workflow for its

characterization.

Core Physical Properties
(R)-(-)-1-Phenyl-1,2-ethanediol, also known as (R)-(-)-Phenylethylene glycol or (R)-(-)-Styrene

glycol, is a white to off-white crystalline powder.[1][2] Its chiral nature makes it a valuable

building block in the synthesis of enantiomerically pure compounds, which is critical in the

development of effective pharmaceuticals with minimal side effects.[2]

Data Presentation
The following table summarizes the key physical properties of (R)-(-)-1-Phenyl-1,2-ethanediol.
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Property Value References

Melting Point 64-68 °C [1][2][3]

Boiling Point 272-274 °C [1][2][3]

Appearance
White to off-white crystalline

powder
[1][2]

Molecular Formula C₈H₁₀O₂ [2]

Molecular Weight 138.16 g/mol [4]

Density 1.17 g/cm³ [1]

Optical Rotation
[α]D²⁰ = -69 ± 2º (c=1 in

CHCl₃)
[2]

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of

(R)-(-)-1-Phenyl-1,2-ethanediol is not detailed in the available literature, generalized and

widely accepted methods for determining melting and boiling points are provided below.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range. The

following is a general procedure for melting point determination using a capillary tube method.

Sample Preparation: A small amount of the dry crystalline (R)-(-)-1-Phenyl-1,2-ethanediol is
packed into a capillary tube, which is sealed at one end.[5] The sample should be finely

powdered to ensure uniform heating.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[5] This assembly is then placed in a heating bath (e.g.,

an oil bath) or a dedicated melting point apparatus.[5]

Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a

uniform temperature distribution.[5]
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Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded. This range is

reported as the melting point.[5] A narrow melting range (typically 0.5-1.0 °C) is indicative of

a pure compound.[5]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus Setup: A small quantity of (R)-(-)-1-Phenyl-1,2-ethanediol is placed in a test

tube. A capillary tube, sealed at the upper end, is inverted and placed into the test tube

containing the sample.

Heating: The test tube is heated gently in a heating bath.

Observation: As the temperature rises, air trapped in the capillary tube will bubble out. The

heating is continued until a steady stream of bubbles emerges. The heat is then removed,

and the liquid is allowed to cool.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Logical Workflow Visualization
The following diagram illustrates a typical workflow for the characterization of a chiral

compound such as (R)-(-)-1-Phenyl-1,2-ethanediol.
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Synthesis of (R)-(-)-1-Phenyl-1,2-ethanediol

Purification (e.g., Crystallization)

Physical Property Determination Spectroscopic Analysis
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Final Characterized Compound
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Click to download full resolution via product page

Caption: Characterization workflow for (R)-(-)-1-Phenyl-1,2-ethanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of (R)-(-)-1-Phenyl-1,2-ethanediol
melting point boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126064#physical-properties-of-r-1-phenyl-1-2-
ethanediol-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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